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For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern medicinal chemistry and materials science, the precise

understanding of a compound's physical and chemical characteristics is paramount for its

effective application and development. This guide provides a focused examination of 3-bromo-
N-ethylbenzenesulfonamide, a halogenated aromatic sulfonamide with potential utility as a

synthetic intermediate and building block in the design of novel molecular entities. The

following sections offer a detailed overview of its physical state, appearance, and key

physicochemical properties, underpinned by available safety and supplier data. This document

is intended to serve as a foundational resource for researchers, enabling informed decisions in

experimental design, handling, and storage of this compound.

Compound Identification and Molecular Structure
IUPAC Name: 3-bromo-N-ethylbenzenesulfonamide

CAS Number: 871269-07-7[1]

Molecular Formula: C₈H₁₀BrNO₂S
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Molecular Weight: 264.14 g/mol

The molecular architecture of 3-bromo-N-ethylbenzenesulfonamide, depicted below, features

a central benzene ring substituted with a bromine atom at the meta position relative to a

sulfonamide group. The nitrogen atom of the sulfonamide is further functionalized with an ethyl

group. This specific arrangement of functional groups dictates the compound's polarity,

potential for intermolecular interactions, and, consequently, its macroscopic physical properties.

Caption: Molecular structure of 3-bromo-N-ethylbenzenesulfonamide.

Physical State and Appearance
Based on available safety data, 3-bromo-N-ethylbenzenesulfonamide is a solid at room

temperature. While a detailed description of its appearance (e.g., color, crystalline form) is not

consistently provided across all sources, it is typically supplied as a powder. The solid state is

consistent with its molecular weight and the potential for intermolecular hydrogen bonding

involving the sulfonamide N-H group, as well as dipole-dipole interactions arising from the polar

sulfonyl group and the carbon-bromine bond.

Physicochemical Data
The following table summarizes the key physical and chemical properties of 3-bromo-N-
ethylbenzenesulfonamide. It is important to note that some of these properties may be

predicted or estimated and should be confirmed experimentally where critical for a specific

application.

Property Value Source

CAS Number 871269-07-7 [1][2]

Molecular Formula C₈H₁₀BrNO₂S [2]

Molecular Weight 264.14 [2]

Physical State Solid
Inferred from handling

information

Storage
Sealed in dry, room

temperature
[2]
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Handling and Storage
Hazard Identification:

A Safety Data Sheet (SDS) for 3-bromo-N-ethylbenzenesulfonamide indicates the following

hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation).[2]

Recommended Precautions:

Due to the identified hazards, appropriate personal protective equipment (PPE) should be worn

when handling this compound. This includes, but is not limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. For operations that

may generate dust, a particulate respirator may be necessary.

Skin and Body Protection: A lab coat or other protective clothing.

Storage Recommendations:

3-bromo-N-ethylbenzenesulfonamide should be stored in a tightly sealed container in a dry,

well-ventilated area at room temperature.[2] Proper storage is crucial to prevent degradation

and maintain the integrity of the compound for research applications.

Experimental Protocols and Logical Workflows
The characterization of the physical state and appearance of a novel or less-common

compound like 3-bromo-N-ethylbenzenesulfonamide follows a standardized experimental

workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1588345?utm_src=pdf-body
https://www.bldpharm.com/products/871269-07-7.html
https://www.benchchem.com/product/b1588345?utm_src=pdf-body
https://www.bldpharm.com/products/871269-07-7.html
https://www.benchchem.com/product/b1588345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Inspection Physical Property Determination Spectroscopic Confirmation

Record Color Describe Form (e.g., crystalline, amorphous powder) Melting Point Analysis (e.g., using a Mel-Temp apparatus) Solubility Testing (in various solvents) NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry

Click to download full resolution via product page

Caption: Standard workflow for the physical characterization of a solid chemical compound.

Step-by-Step Methodology for Melting Point Determination:

Sample Preparation: A small, representative sample of 3-bromo-N-
ethylbenzenesulfonamide is finely powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Instrument Setup: The capillary tube is placed in a melting point apparatus. The starting

temperature is set to approximately 20°C below the expected melting point (if known from

preliminary tests or literature on analogous compounds). The ramp rate is typically set to 1-

2°C per minute for accurate determination.

Observation: The sample is observed through the magnifying lens as the temperature

increases.

Recording the Melting Range: The temperature at which the first drop of liquid appears is

recorded as the onset of melting. The temperature at which the entire sample becomes a

clear liquid is recorded as the completion of melting. A narrow melting range is indicative of

high purity.

Conclusion
3-bromo-N-ethylbenzenesulfonamide is a solid compound at ambient conditions. Its handling

requires adherence to standard safety protocols for irritant and harmful chemicals. The

information presented in this guide, derived from available safety and supplier data, provides a

foundational understanding for researchers and professionals in drug development and
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chemical synthesis. Experimental verification of its physical properties, particularly melting point

and solubility in relevant solvent systems, is recommended for any application where these

parameters are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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